3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one
Overview
Description
“3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one” is a chemical compound with the molecular formula C8H8ClN3O . It is a versatile compound used in diverse scientific research, including medicinal chemistry, organic synthesis, and material science.
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives, which includes “3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one”, has been reported in scientific literature . The synthesis process involves scaffold hopping and computer-aided drug design .Molecular Structure Analysis
The molecular structure of “3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one” is characterized by its molecular formula C8H8ClN3O . Further details about its molecular structure can be obtained from NMR spectroscopy .Scientific Research Applications
Synthesis of TRK Inhibitors
Pyrazolo[3,4-b]pyridine derivatives have been evaluated for their potential as TRK inhibitors . TRKs are essential for the proliferation and differentiation of cells, and their overexpression can lead to cancer. These compounds, through their inhibitory action on TRKs, could be valuable in the development of new cancer therapies.
Anticancer Activity
The pyrazolopyridine nucleus is commonly used in the design of pharmaceutical compounds with anticancer properties . The derivatives of this compound have been studied for their potential to inhibit various pathways involved in cancer progression, making them candidates for further exploration in oncology.
Antimicrobial Applications
Some derivatives of pyrazolo[3,4-b]pyridine exhibit antimicrobial activity . This makes them interesting for the development of new antibiotics or antiseptics, especially in a time when antibiotic resistance is a growing concern.
Anti-Inflammatory Properties
Compounds with the pyrazolopyridine structure have been associated with anti-inflammatory effects . This suggests potential applications in treating inflammatory diseases and conditions, such as arthritis or asthma.
Kinase Inhibition
Pyrazolo[3,4-b]pyridine derivatives are also explored for their role as kinase inhibitors . Kinases are enzymes that play a crucial role in signal transduction and regulation of cellular activities. Inhibiting specific kinases can be a strategy to treat diseases like diabetes, neurodegenerative disorders, and cancers.
Neuroprotective Effects
Research indicates that these compounds may have neuroprotective effects . They could contribute to the treatment of neurodegenerative diseases by protecting neuronal cells from damage or death.
Antiviral Activity
The structural similarity of pyrazolo[3,4-b]pyridine derivatives to nucleotides makes them candidates for antiviral drug development . They could interfere with viral replication and show promise in treating diseases caused by viruses.
Cardiovascular Therapeutics
There is evidence that pyrazolo[3,4-b]pyridine derivatives can have applications in cardiovascular therapeutics . They might be used to develop drugs that target cardiovascular diseases, potentially offering new treatments for conditions like hypertension or heart failure.
Future Directions
The future directions for “3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one” could involve further exploration of its potential as a TRK inhibitor . Its multifunctionality allows for exploration in medicinal chemistry, organic synthesis, and material science, making it an invaluable tool in advancing scientific knowledge and innovation.
properties
IUPAC Name |
3-chloro-1,4-dimethyl-7H-pyrazolo[3,4-b]pyridin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN3O/c1-4-3-5(13)10-8-6(4)7(9)11-12(8)2/h3H,1-2H3,(H,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHBJOGIIZPFFHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=C1C(=NN2C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501169078 | |
Record name | 3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501169078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one | |
CAS RN |
1312949-23-7 | |
Record name | 3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1312949-23-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-1,7-dihydro-1,4-dimethyl-6H-pyrazolo[3,4-b]pyridin-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501169078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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